Cas no 115868-92-3 (Benzoic acid, 3-(aminomethyl)-, ethyl ester)

• Product Name: Benzoic acid, 3-(aminomethyl)-, ethyl ester
• CAS No: 115868-92-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD09999842
• CID: 1205067
• PubChem ID: 15079215
• Update Time: 2025-06-08

Benzoic acid, 3-(aminomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(aminomethyl)-, ethyl ester
• ETHYL-3-(AMINOMETHYL)BENZOATE
• 3-carboethoxybenzylamine
• SCHEMBL2450193
• WPYSCFXZWYNPBV-UHFFFAOYSA-N
• 115868-92-3
• starbld0017171
• DTXSID60876026
• ETHYLBENZOATE,3-(AMINOMETHYL)
• ethyl 3-(aminomethyl)benzoate

• MDL： MFCD09999842
• Inchi： 1S/C10H13NO2/c1-2-13-10(12)9-5-3-4-8(6-9)7-11/h3-6H,2,7,11H2,1H3
• InChI Key： WPYSCFXZWYNPBV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(CN)=C1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on Benzoic acid, 3-(aminomethyl)-, ethyl ester

Benzoic acid, 3-(aminomethyl)-, ethyl ester (CAS No. 115868-92-3): A Comprehensive Overview in Modern Chemical Biology

Benzoic acid, 3-(aminomethyl)-, ethyl ester, identified by its CAS number 115868-92-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular studies. The ethyl ester derivative of 3-(aminomethyl)benzoic acid exhibits distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The molecular structure of Benzoic acid, 3-(aminomethyl)-, ethyl ester consists of a benzoic acid core substituted with an aminomethyl group at the third position and an ethyl ester group at the carboxyl terminus. This configuration imparts unique reactivity and functionality, making it a versatile building block for the synthesis of more complex molecules. The presence of both an amine and an ester group allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic effects. The aminomethyl moiety in Benzoic acid, 3-(aminomethyl)-, ethyl ester provides a site for nucleophilic substitution reactions, which can be exploited to introduce various functional groups. This flexibility has made it a useful precursor in the synthesis of biologically active compounds. Additionally, the ethyl ester group can be hydrolyzed to yield the corresponding carboxylic acid, further expanding its utility in synthetic pathways.

One of the most compelling aspects of Benzoic acid, 3-(aminomethyl)-, ethyl ester is its potential role in drug discovery. The benzoic acid scaffold is well-known for its presence in numerous pharmacologically active compounds. Researchers have been exploring derivatives of benzoic acid for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of an aminomethyl group into this framework opens up new possibilities for designing molecules with enhanced biological activity.

The compound's structural features also make it a promising candidate for use as a chiral auxiliary or ligand in asymmetric synthesis. Chiral molecules are crucial in pharmaceuticals because they often exhibit different biological activities depending on their stereochemistry. The ability to modify the stereochemistry at the aminomethyl position could lead to the development of enantiomerically pure compounds with improved efficacy and reduced side effects.

In addition to its synthetic utility, Benzoic acid, 3-(aminomethyl)-, ethyl ester has shown promise in preliminary biological studies. Research indicates that derivatives of benzoic acid can interact with various biological targets, including enzymes and receptors. The presence of both an amine and an ester group allows for selective binding interactions, which could be exploited to develop targeted therapies. For instance, modifications at the ethylester group could enhance solubility or improve cell membrane permeability, making the compound more effective when administered orally or topically.

The ethical considerations surrounding drug development are also relevant when discussing compounds like Benzoic acid, 3-(aminomethyl)-, ethyl ester. As research progresses, it is essential to ensure that new compounds are developed responsibly and with consideration for their potential impact on human health and the environment. Collaborative efforts between chemists, biologists, and pharmacologists are crucial to maximizing the benefits while minimizing risks.

The future directions for research on Benzoic acid, 3-(aminomethyl)-, ethyl ester are multifaceted. Further studies could focus on optimizing synthetic routes to improve yield and purity, as well as exploring new derivatives with enhanced biological activity. Additionally, computational methods could be employed to predict the properties of different analogs before conducting expensive wet lab experiments.

In conclusion, Benzoic acid, 3-(aminomethyl)-, ethyl ester (CAS No. 115868-92-3) represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and a promising candidate for drug development. As our understanding of molecular interactions continues to grow，this compound will undoubtedly play a crucial role in advancing our knowledge and capabilities in these fields.